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Compound of Interest

2,6-Dichloro-4-(piperidin-1-
Compound Name:
ylcarbonyl)pyridine

Cat. No.: B1304015

An In-Depth Technical Guide on (2,6-
dichloropyridin-4-yl)(piperidino)methanone

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to consolidate the available scientific and technical information on
the chemical compound (2,6-dichloropyridin-4-yl)(piperidino)methanone. The document
outlines its chemical structure, physicochemical properties, and currently known synthesis and
biological activity data. It is intended to be a resource for professionals in the fields of medicinal
chemistry, pharmacology, and drug development.

Chemical Structure and Identity

The chemical structure of (2,6-dichloropyridin-4-yl)(piperidino)methanone is characterized by a
central carbonyl group linking a 2,6-dichloropyridine ring at the 4-position to the nitrogen atom
of a piperidine ring.

Systematic Name: (2,6-dichloropyridin-4-yl)(piperidin-1-yl)methanone

Synonyms:
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e 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine[1][2]

e 2,6-dichloro-4-(-4-(piperidine-1-ylcarbonyl)pyridi[2]

e (2,6-dichloropyridin-4-yl)(piperidino)methanone[1][3]

Chemical Formula: C11H12CI2N20][2][3]

Molecular Weight: 259.13 g/mol [2]

CAS Number: 287196-80-9[1][2][3][4][5]

Chemical Structure:

Caption: Chemical structure of (2,6-dichloropyridin-4-yl)(piperidino)methanone.

Physicochemical Properties

A summary of the currently available physicochemical data for (2,6-dichloropyridin-4-yl)
(piperidino)methanone is presented in Table 1.

Table 1: Physicochemical Properties of (2,6-dichloropyridin-4-yl)(piperidino)methanone

Property Value Source

Molecular Formula C11H12CI2N20 [2][3]

Molecular Weight 259.13 g/mol [2]

CAS Number 287196-80-9 [11[2]131[4][5]

Melting Point 115°C [2]

Appearance Whitet to Light Beige Solid 6]
(predicted)

Solubility No data available

Boiling Point No data available
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Synthesis and Characterization
Synthesis

Detailed experimental protocols for the synthesis of (2,6-dichloropyridin-4-yl)
(piperidino)methanone are not readily available in peer-reviewed scientific literature. However,
based on general principles of organic chemistry, a plausible synthetic route would involve the
acylation of piperidine with a derivative of 2,6-dichloropyridine-4-carboxylic acid.

A potential synthetic workflow is outlined below:

Plausible Synthetic Pathway

Activation . » Reactant Acylation of Piperidine
(€.9., SOCI, Oxalyl chloride) #>| 2.6-Dichloropyridine-4-carbonyl chloride 1 (in the presence of a base)

2,6-Dichloropyridine-4-carboxylic acid

Click to download full resolution via product page

Caption: A proposed synthetic route for (2,6-dichloropyridin-4-yl)(piperidino)methanone.

Spectral Data

Comprehensive, experimentally determined spectral data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for (2,6-dichloropyridin-4-yl)(piperidino)methanone are not currently published in
the public domain. For definitive structural confirmation, such analytical data would be
essential.

Biological Activity and Potential Applications

There is currently no publicly available information regarding the biological activity, mechanism
of action, or any associated signaling pathways for (2,6-dichloropyridin-4-yl)
(piperidino)methanone.

However, the structural motifs present in the molecule, namely the dichloropyridine and
piperidine rings, are found in a variety of biologically active compounds. The pyridine scaffold is
a common feature in numerous pharmaceuticals, and the piperidine ring is a prevalent
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heterocyclic system in medicinal chemistry, known to influence the pharmacological profiles of
bioactive molecules.

Conclusion and Future Directions

(2,6-dichloropyridin-4-yl)(piperidino)methanone is a chemical entity for which basic identifying
information is available. However, a significant gap exists in the scientific literature regarding its
synthesis, comprehensive characterization, and biological properties.

For researchers and drug development professionals, this compound may represent an
unexplored area of chemical space. Future research efforts would be necessary to:

o Develop and publish a detailed, reproducible synthetic protocol.
o Perform full spectral characterization to confirm its structure.
e Conduct in vitro and in vivo screening to determine any potential biological activities.

This foundational work would be crucial to ascertain if (2,6-dichloropyridin-4-yl)
(piperidino)methanone or its derivatives hold any promise as therapeutic agents or research
tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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